3-{[4-(4-fluorophenyl)piperazin-1-yl]carbonyl}-5-methyl-5a,6,7,8,9,10-hexahydroazepino[2,1-b]quinazolin-12(5H)-one

• IUPAC Name: 3-[4-(4-fluorophenyl)piperazine-1-carbonyl]-5-methyl-5a,6,7,8,9,10-hexahydroazepino[2,1-b]quinazolin-12-one
• InChI: InChI=1S/C25H29FN4O2/c1-27-22-17-18(6-11-21(22)25(32)30-12-4-2-3-5-23(27)30)24(31)29-15-13-28(14-16-29)20-9-7-19(26)8-10-20/h6-11,17,23H,2-5,12-16H2,1H3
• InChI Key: JTMLVCBFHOCROC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2CCCCCN2C(=O)C3=C1C=C(C=C3)C(=O)N4CCN(CC4)C5=CC=C(C=C5)F
• Molecular Formula: C25H29FN4O2
• Molecular Weight: 436.5 g/mol

Description

The compound “3-{[4-(4-fluorophenyl)piperazin-1-yl]carbonyl}-5-methyl-5a,6,7,8,9,10-hexahydroazepino[2,1-b]quinazolin-12(5H)-one” is a chemical compound with the CAS Number: 1142214-66-1. It has a molecular weight of 320.36. The IUPAC name of this compound is 3-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-2,2-dimethylcyclopropanecarboxylic acid.

Scientific Research Applications

1. Antitumor Activity:

• Quinazolinone derivatives, specifically those with dithiocarbamate side chains, have been synthesized and found to exhibit significant in vitro antitumor activity. For instance, a specific compound showed substantial inhibitory activity against human myelogenous leukemia K562 cells (Cao et al., 2005).

2. Antimicrobial Activity:

• A variety of quinazolinone derivatives have been synthesized and tested for their antimicrobial properties. Some of these compounds demonstrated potent antimicrobial activity against various bacterial and fungal strains (Babu et al., 2015).
• Another study synthesized amide derivatives of quinolone with demonstrated antibacterial activity against multiple bacterial strains (Patel et al., 2007).

3. Antihypertensive Effects:

• DL-017, a quinazoline derivative, was found to exhibit α1-adrenoceptor antagonistic effects, indicating potential for use in hypertension treatment (Tsai et al., 2001).

4. Antiviral and Antifungal Activities:

• Urea and thiourea derivatives of piperazine doped with febuxostat showed promising antiviral activities against Tobacco mosaic virus (TMV) and potent antimicrobial activity (Reddy et al., 2013).

5. Synthesis and Characterization for Medical Applications:

• Terazosin hydrochloride, an anti-hypertensive drug, was synthesized from quinazoline and characterized for its antibacterial activity against various bacteria (Kumar et al., 2021).

6. Corrosion Inhibition in Metals:

• Quinazolin-4(3H)-one derivatives have been investigated as corrosion inhibitors for mild steel in acidic environments, showcasing the diverse applications of these compounds beyond biomedical fields (Chen et al., 2021).